4-Chloro-3-methoxybenzoic acid
Cat. No. B1586809
CAS No.:
85740-98-3
M. Wt: 186.59 g/mol
InChI Key: OXUUNDMDOOXPKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05554620
Procedure details
To 30.6 ml of BH3.THF was added a solution of 3-methoxy-4-chlorobenzoic acid (35 g, 0.187 mol) in 450 ml of THF, and the mixture was refluxed with stirring under argon for 3 hours. The mixture was quenched with THF/water (1:1,300 ml), concentrated in vacuo, and the residue was partitioned between methylene chloride/water. The organic layer was dried over sodium sulfate and concentrated in vacuo to afford 29.4 g (90%) of 3-methoxy-4-chlorophenylmethanol.
Yield
90%
Identifiers
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REACTION_CXSMILES
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B.C1COCC1.[CH3:7][O:8][C:9]1[CH:10]=[C:11]([CH:15]=[CH:16][C:17]=1[Cl:18])[C:12](O)=[O:13]>C1COCC1>[CH3:7][O:8][C:9]1[CH:10]=[C:11]([CH2:12][OH:13])[CH:15]=[CH:16][C:17]=1[Cl:18] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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30.6 mL
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Type
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reactant
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Smiles
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B.C1CCOC1
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Name
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Quantity
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35 g
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Type
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reactant
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Smiles
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COC=1C=C(C(=O)O)C=CC1Cl
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Name
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Quantity
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450 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring under argon for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed
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CUSTOM
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Type
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CUSTOM
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Details
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The mixture was quenched with THF/water (1:1,300 ml)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was partitioned between methylene chloride/water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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COC=1C=C(C=CC1Cl)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 29.4 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
